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Compound of Interest

Compound Name: 1,4-Butanesultam

Cat. No.: B1267830 Get Quote

An In-depth Technical Guide to 1,4-Butanesultam (thiazinane 1,1-dioxide)

Introduction
1,4-Butanesultam, systematically known by its IUPAC name thiazinane 1,1-dioxide, is a

heterocyclic organic compound belonging to the class of sulfonamides.[1] It is a saturated six-

membered ring containing nitrogen and sulfur atoms, which is a structural feature of significant

interest in medicinal chemistry and materials science. This guide provides a comprehensive

overview of its chemical identity, properties, synthesis, and applications, with a focus on its

relevance to researchers in drug development.

Chemical Identity and Properties
The fundamental identification and physicochemical properties of 1,4-Butanesultam are

summarized below.

Table 1: Chemical Identifiers for 1,4-Butanesultam
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Identifier Value

IUPAC Name thiazinane 1,1-dioxide[2]

Synonyms
1,4-Butanesultam, 1,2-Thiazinane 1,1-dioxide[1]

[2][3]

CAS Number 37441-50-2[1][2]

Molecular Formula C₄H₉NO₂S[1][2]

Molecular Weight 135.18 g/mol [1]

Table 2: Physicochemical Properties of 1,4-Butanesultam

Property Value

Appearance White to light yellow crystalline powder[1]

Melting Point 113 - 117 °C[1]

Boiling Point 143-145 °C at 0.8 Torr

Purity ≥ 98% (GC)[1]

Storage Conditions Room Temperature, sealed in dry conditions

Synthesis and Experimental Protocols
The synthesis of the 1,2-thiazinane-1,1-dioxide core, the foundational structure of 1,4-
butanesultam, can be achieved through the cyclization of appropriate acyclic precursors. A

general methodology involves the reaction of amino-halides or amino-alcohols with a sulfonyl

chloride, followed by an intramolecular cyclization.

General Protocol for the Synthesis of 1,2-Thiazinane-1,1-
dioxide Derivatives
A representative method for constructing the sultam ring involves a two-step process from

amino-alcohols or amino-halides.[4]
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Sulfonamide Formation: The starting material (an appropriate amino-alcohol or amino-halide)

is reacted with phenylmethanesulfonyl chloride in the presence of a base, such as

triethylamine (Et₃N), in a suitable solvent like tetrahydrofuran (THF). This reaction forms the

corresponding secondary sulfonamide.[4]

Intramolecular Cyclization: The resulting sulfonamide intermediate is then treated with a

base to facilitate an intramolecular cyclization, yielding the 1,2-thiazinane-1,1-dioxide ring

system.[4]

The following diagram illustrates the general workflow for this synthesis.
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A generalized workflow for the synthesis of the 1,4-Butanesultam core structure.
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Applications in Drug Development and Research
1,4-Butanesultam serves as a versatile building block in the synthesis of more complex,

biologically active molecules.[1] The thiazine class of heterocyclic compounds is of significant

interest in medicinal chemistry due to the diverse pharmacological activities exhibited by its

derivatives.

Pharmaceutical Development: The structural features of 1,4-butanesultam make it a

valuable scaffold in the design of novel drugs, particularly in the development of sulfonamide

antibiotics.[1] Thiazine derivatives have been investigated for a wide range of therapeutic

applications, including as antibacterial, antifungal, antitumor, antimalarial, antiviral, and anti-

inflammatory agents.[5][6][7][8]

Synthetic Chemistry: In synthetic organic chemistry, it is used as an intermediate for creating

new pharmaceuticals and agrochemicals.[1] For instance, it can be employed in the

synthesis of herbicides and pesticides.[1]

Material Science: Beyond pharmaceuticals, 1,4-butanesultam is utilized in the production of

specialty polymers and resins, contributing to materials with enhanced thermal stability and

mechanical properties.[1]

Role in Biological Signaling Pathways
While specific details on the direct interaction of 1,4-butanesultam with cellular signaling

pathways are not extensively documented in publicly available literature, its utility as a scaffold

in drug discovery implies that its derivatives are designed to modulate the activity of specific

biological targets, such as enzymes or receptors. These targets are often key components of

signaling cascades that are dysregulated in disease states.

A common strategy in modern drug development is the inhibition of protein kinases, which are

crucial regulators of cell signaling. The diagram below illustrates a generic kinase signaling

pathway that is a frequent target for therapeutic intervention in diseases like cancer.
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A simplified diagram of the MAPK/ERK signaling pathway, a common target in drug discovery.
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This pathway, when aberrantly activated, can lead to uncontrolled cell growth. Small molecule

inhibitors, potentially derived from scaffolds like 1,4-butanesultam, are often designed to block

the activity of kinases such as Raf, MEK, or ERK, thereby halting the downstream signaling

that leads to pathological cellular responses.

Conclusion
1,4-Butanesultam (thiazinane 1,1-dioxide) is a chemically stable and versatile sulfonamide

with significant potential as a building block in pharmaceutical and materials science research.

Its value lies in the robust 1,2-thiazinane-1,1-dioxide core, which serves as a foundational

scaffold for the development of a wide array of biologically active compounds. Further research

into the synthesis of novel derivatives and their specific interactions with biological targets will

continue to unlock the full potential of this important heterocyclic compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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